Cas no 518052-51-2 (4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide
• CAS No: 518052-51-2
• MF: C₁₃H₈ClNO₄S₂
• MW: 341.78991985321
• CID: 5866520
• PubChem ID: 697336
• Update Time: 2025-08-05

4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-oxobenzo[d][1,3]oxathiol-5-yl)benzenesulfonamide
• Benzenesulfonamide, 4-chloro-N-(2-oxo-1,3-benzoxathiol-5-yl)-
• Oprea1_512628
• 4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide
• AKOS000594258
• 4-chloro-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide
• Oprea1_085185
• CCG-118801
• 518052-51-2
• AP-906/41640258
• F1269-0128

• Inchi： 1S/C13H8ClNO4S2/c14-8-1-4-10(5-2-8)21(17,18)15-9-3-6-11-12(7-9)20-13(16)19-11/h1-7,15H
• InChI Key： SDIULHIOJXKHQU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C=CC(=CC=1)Cl)NC1=CC=C2C(=C1)SC(O2)=O

Computed Properties

• Exact Mass: 340.9583278g/mol
• Monoisotopic Mass: 340.9583278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.654±0.06 g/cm3(Predicted)
• Boiling Point: 532.3±60.0 °C(Predicted)
• pka: 6.42±0.20(Predicted)

Additional information on 4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide

Introduction to 4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide (CAS No. 518052-51-2)

4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide, identified by its CAS number 518052-51-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a benzene ring substituted with a chloro group and a sulfonamide moiety linked to a benzoxathiol component. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide is particularly intriguing due to its potential biological activity. The benzoxathiol ring is known for its role in various bioactive molecules, often contributing to interactions with biological targets such as enzymes and receptors. The sulfonamide group, on the other hand, is a well-established pharmacophore in drug design, frequently incorporated into molecules targeting inflammatory pathways, bacterial infections, and other metabolic disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with potential biological targets. Studies suggest that the combination of the chloro group, benzoxathiol core, and sulfonamide moiety may facilitate selective binding to specific enzymes or receptors involved in disease pathways. For instance, preliminary computational studies have indicated that this compound could interact with enzymes implicated in cancer metabolism, potentially inhibiting key pathways that drive tumor growth.

The synthesis of 4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group at the benzene ring and the subsequent attachment of the sulfonamide moiety to the benzoxathiol scaffold are critical steps that must be carefully optimized. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to enhance the efficiency of these synthetic routes.

In terms of pharmaceutical applications, 4-chloro-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide holds promise as a lead compound for further drug development. Its unique structural features suggest potential utility in addressing unmet medical needs. For example, researchers are investigating its efficacy in modulating inflammatory responses by targeting key signaling pathways. Additionally, its molecular structure may offer advantages in terms of oral bioavailability and metabolic stability, which are crucial factors in drug design.

Current research endeavors are focused on optimizing the pharmacokinetic properties of this compound through structural modifications. By leveraging knowledge from high-throughput screening and structure-based drug design approaches, scientists aim to enhance its binding affinity and reduce potential side effects. The integration of machine learning algorithms into virtual screening processes has accelerated the identification of promising derivatives with improved pharmacological profiles.

The role of 4-chloro-N-(2H-benzothiazole)-7-carboxylic acid derivatives in medicinal chemistry has also been explored in relation to this compound. These derivatives share structural similarities and have been studied for their anti-inflammatory and antimicrobial properties. The benzothiazole scaffold is particularly recognized for its versatility in drug design due to its ability to engage multiple biological targets. By combining insights from these related compounds with those derived from 4-chloro-N-(2 oxo 2H 1 3 benzoxathiol 5 yl)benzene 1 sulfonamide, researchers can develop more comprehensive strategies for therapeutic intervention.

Evaluation of 4-chloro-N-(2 oxo 2H 1 3 benzoxathiol 5 yl)benzene 1 sulfonamide in preclinical models has provided initial insights into its biological activity. In vitro assays have demonstrated interactions with enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are central to inflammatory processes. Furthermore, cell-based assays have shown potential effects on cancer cell proliferation, suggesting its utility as an anti-cancer agent. These findings underscore the importance of further investigation into its mechanism of action and therapeutic potential.

The development of novel synthetic methodologies is another area where this compound contributes significantly to pharmaceutical research. Advanced techniques such as flow chemistry and continuous manufacturing processes have been adapted to streamline the synthesis of complex molecules like 4-chloro-N-(2 oxo 2H 1 3 benzoxathiol 5 yl)benzene 1 sulfonamide. These innovations not only improve efficiency but also enhance scalability for industrial production purposes.

In conclusion,4-chloro-N-(2 oxo 2H 1 3 benzoxathiol 5 yl)benzene 1 sulfonamide (CAS No. 51805251 ) represents a compelling subject of study in medicinal chemistry due to its unique structural features and potential biological activity .Ongoing research efforts aimto elucidateits pharmacological propertiesand exploreits applicationsin drug development.Such studies notonlyadvanceour understandingofbiological pathwaysbutalso contribute towardsthe discoveryofnoveltreatmentsforvarious diseases .The integrationof interdisciplinaryapproachesincludingcomputationalchemistry,syntheticorganicchemistryandbiologicalassayingensures acomprehensiveevaluationofthiscompoundspotentialasatherapeuticagent .